Cas no 67035-21-6 (D-Alanine, L-tyrosyl-)

• Product Name: D-Alanine, L-tyrosyl-
• CAS No: 67035-21-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 4126787
• PubChem ID: 515710
• Update Time: 2025-04-24

D-Alanine, L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, L-tyrosyl-
• 67035-21-6
• AKOS005995897
• SCHEMBL4018497
• DTXSID90333657

• Inchi： 1S/C12H16N2O4/c1-7(12(17)18)14-11(16)10(13)6-8-2-4-9(15)5-3-8/h2-5,7,10,15H,6,13H2,1H3,(H,14,16)(H,17,18)/t7-,10+/m1/s1
• InChI Key： NLKUJNGEGZDXGO-XCBNKYQSSA-N
• SMILES： C(O)(=O)[C@@H](C)NC(=O)[C@H](CC1=CC=C(O)C=C1)N

Computed Properties

• Exact Mass: 252.11100700Da
• Monoisotopic Mass: 252.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 113Ų